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Compound of Interest

Compound Name: Carbendazim-d4

cat. No.: B020407

An In-depth Technical Guide to the Material Safety of Carbendazim-d4

This guide provides comprehensive safety information for Carbendazim-d4, a deuterated form
of the benzimidazole fungicide Carbendazim. It is intended for researchers, scientists, and
professionals in drug development who may handle this compound. Carbendazim-d4 is
primarily used as an internal standard in analytical chemistry, particularly for residue analysis in
food and environmental samples, due to its isotopic stability.[1][2] While data specific to the
deuterated isotopologue is limited, the safety profile is considered analogous to that of its non-
deuterated parent compound, Carbendazim.

Chemical Identification and Properties

Carbendazim-d4 is structurally identical to Carbendazim, with the exception of four deuterium
atoms on the benzene ring, which allows for its use in isotope dilution mass spectrometry.[1]
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Identifier Value Source
methyl N-(4,5,6,7-

IUPAC Name tetradeuterio-1H-benzimidazol-  [3][4]
2-yl)carbamate

CAS Number 291765-95-2 (5116171

Molecular Formula CoHsDaN3O:2 [11[2][5]

Molecular Weight 195.21 g/mol [L11031[7]
N-1H-(Benzimidazol-d4)-2-yl-

Synonyms carbamic Acid Methyl Ester, [2][5]
MBC-d4
White to light gray or beige

Appearance Iy ’ [8]

powder

Physical and Chemical Properties

Quantitative experimental data for Carbendazim-d4 is not widely available. The data

presented below is for the non-deuterated Carbendazim and should be considered

representative.

Property Value Source

Melting Point 302 to 307 °C (decomposes) [9]

Water Solubility 8 mg/L at pH 7 (24 °C) [8]
Dimethylformamide: 5 g/L;

Solubility in Organic Solvents Acetone: 0.3 g/L; Ethanol: 0.3 [8]
g/L
Stable under normal

. temperatures and pressures.

Stability ) ) [8][10]
Slowly decomposes in alkaline
solutions.

pKa 4.48 [9]
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Hazard Identification and GHS Classification

Carbendazim-d4 is classified as a hazardous substance. The primary health concerns are
germ cell mutagenicity and reproductive toxicity.[3][11] It is also highly toxic to aquatic life with
long-lasting effects.[3][6]

GHS Hazard Classification

Hazard Class Category Hazard Statement

- H340: May cause genetic
Germ Cell Mutagenicity 1B
defects

H360: May damage fertility or

Reproductive Toxicity 1B )
the unborn child

Hazardous to the aquatic

_ 1 H400: Very toxic to aquatic life
environment, acute hazard
Hazardous to the aquatic 1 H410: Very toxic to aquatic life
environment, long-term hazard with long lasting effects

Source:[3][6]
GHS Pictograms:
Health Hazard, Environmental Hazard

Signal Word: Danger|[3]

Toxicological Information

The toxicological profile of Carbendazim is well-documented. It exerts its effects by binding to
tubulin, which disrupts microtubule assembly and interferes with cell division.[1] This
mechanism is the basis for its fungicidal activity and its toxicity in mammals.[1][12]

Acute Toxicity Data (for Carbendazim)
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Route Species Value

Oral LD50 Rat > 10,000 mg/kg
Dermal LD50 Rat > 2,000 mg/kg
Inhalation LC50 (4h) Rat > 5.9 mg/L

Source:[10]

Key Toxicological Endpoints:

Mutagenicity: Carbendazim is considered a mutagen.[10] Several studies have reported the
formation of micronuclei in mouse bone marrow cells following oral exposure.

e Reproductive Toxicity: The substance is classified as toxic to reproduction.[13] Studies in
laboratory animals have shown that high doses can cause birth defects and irreversible male
infertility, including testicular damage.[9][13]

o Carcinogenicity: It is not classified as a carcinogen.[10][13]

e Irritation: It is generally considered a non-irritant to the skin and eyes.[10]

Experimental Protocols

Detailed experimental protocols for specific safety studies on Carbendazim-d4 are not publicly
available. However, the toxicological data cited are derived from standardized tests conducted
according to internationally recognized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD).

General Methodology for Key Experiments:

o Acute Oral Toxicity (LD50) Study (as per OECD Guideline 423): This study involves the
administration of the substance in graduated doses to several groups of experimental
animals (typically rats). The animals are observed for a set period (e.g., 14 days) for signs of
toxicity and mortality. The LD50 value, the dose estimated to be lethal to 50% of the test
animals, is then calculated.
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« In Vivo Micronucleus Assay (as per OECD Guideline 474): This test is used to assess
mutagenicity. The substance is administered to mice, and after a specific time, bone marrow
cells are extracted. The cells are then analyzed under a microscope for the presence of
micronuclei, which are small, extra-nuclear bodies that indicate chromosomal damage.

o Reproductive/Developmental Toxicity Study (as per OECD Guideline 414): Pregnant female
animals are exposed to the substance during key periods of gestation. The dams are
observed for signs of toxicity, and the fetuses are examined for developmental abnormalities,
such as skeletal and visceral malformations.

Visualizations: Workflows and Pathways
Hazard Classification and Precautionary Logic

The following diagram illustrates the logical flow from the inherent properties of Carbendazim-
d4 to its GHS classification and the resulting safety precautions.
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Resulting Hazards Required Precautions

Germ Cell Mutagenicity (H340)

Inherent Properties I
Mechanism Binds to Tubulin Disrupts Mitosis d‘ Reproductive Toxicity (H360) h‘ Seek Medical Advice if Exposed (P308+P313)
L Aquatic Toxicity (H410) Avoid Environmental Release (P273)

Obtain Special Instructions (P201)

Carbendazim-d4

Persistent in Environment
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Carbendazim-d4

Binds to 3-tubulin Subunits

Inhibition of Microtubule Polymerization

Disruption of Mitotic Spindle

Cell Cycle Arrest
(Metaphase)

Apoptosis / Cell Death
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Preparation
Read SDS

Obtain special instructions (P201)
Wear appropriate PPE

Handling

Use in ventilated area
Avoid dust formation
Weigh carefully

|
If spill occurs
1

Storage Accidental Release

Store locked up Evacuate area A fter use
Keep container sealed Avoid breathing dust
-20°C for long-term Contain spill and clean up

Disposal

Dispose to approved facility (P501)
Avoid environmental release (P273)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020407#material-safety-data-sheet-for-carbendazim-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Carbendazim-d4
https://www.lgcstandards.com/GB/en/Carbendazim-D4/p/DRE-C10990200
https://dev.usbio.net/biochemicals/C1098/Carbendazim-d4/data-sheet
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Carbendazim_4.htm
https://www.lgcstandards.com/TN/en/Carbendazim-d4/p/TRC-C175902?queryID=b79b92b898c6a40f6b1371e68517fcc6
https://pubchem.ncbi.nlm.nih.gov/compound/Carbendazim
https://en.wikipedia.org/wiki/Carbendazim
https://himagro.com.ua/wp-content/uploads/2017/11/MSDS-carbendazim-ANHUI.pdf
https://www.lgcstandards.com/medias/sys_master/root/h83/h18/11124989755422/SDS_CDN-D-6302-0.01G_ST-WB-MSDS-6919450-1-1-1/SDS-CDN-D-6302-0.01G-ST-WB-MSDS-6919450-1-1-1.PDF
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/116.htm
https://www.titanag.com.au/wp-content/uploads/2022/02/SDS_TITAN-CARBENDAZIM-500-.pdf
https://www.benchchem.com/product/b020407#material-safety-data-sheet-for-carbendazim-d4
https://www.benchchem.com/product/b020407#material-safety-data-sheet-for-carbendazim-d4
https://www.benchchem.com/product/b020407#material-safety-data-sheet-for-carbendazim-d4
https://www.benchchem.com/product/b020407#material-safety-data-sheet-for-carbendazim-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020407?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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